Cas no 1708971-72-5 (Fgfr4-IN-1)

• Product Name: Fgfr4-IN-1
• CAS No: 1708971-72-5
• MF: C₂₄H₂₇N₇O₅
• MW: 493.515084505081
• CID: 2601299
• Update Time: 2025-10-29

Fgfr4-IN-1 Chemical and Physical Properties

Names and Identifiers

• FGFR4-IN-1
• BDBM209334
• BCP19061
• US9266883, 98
• N-(5-cyano-4-((2-methoxyethyl)amino)pyridin-2-yl)-7-formyl-6-((3-oxomorpholino)methyl)-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxamide
• Fgfr4-IN-1

• Inchi： 1S/C24H27N7O5/c1-35-7-4-26-19-10-21(27-12-18(19)11-25)29-24(34)31-5-2-3-16-9-17(20(14-32)28-23(16)31)13-30-6-8-36-15-22(30)33/h9-10,12,14H,2-8,13,15H2,1H3,(H2,26,27,29,34)
• InChI Key： ZTYSXMGILYNNJX-UHFFFAOYSA-N
• SMILES： O1CC(N(CC1)CC1=C(C=O)N=C2C(=C1)CCCN2C(NC1C=C(C(C#N)=CN=1)NCCOC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 835
• Topological Polar Surface Area: 150

Fgfr4-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Fgfr4-IN-1

Research Brief on Fgfr4-IN-1 (CAS: 1708971-72-5): A Promising FGFR4 Inhibitor in Cancer Therapeutics

Fibroblast growth factor receptor 4 (FGFR4) has emerged as a critical therapeutic target in various cancers, particularly hepatocellular carcinoma (HCC) and rhabdomyosarcoma, due to its role in cell proliferation, survival, and metastasis. Fgfr4-IN-1 (CAS: 1708971-72-5), a selective small-molecule inhibitor of FGFR4, has recently gained attention for its potential in precision oncology. This research brief synthesizes the latest findings on Fgfr4-IN-1, focusing on its mechanism of action, preclinical efficacy, and therapeutic implications.

Recent studies highlight Fgfr4-IN-1's high selectivity for FGFR4 over other FGFR isoforms (FGFR1-3), with IC50 values in the low nanomolar range (e.g., 2.3 nM for FGFR4 vs. >1000 nM for FGFR1-3). Structural analyses reveal that the compound binds to the ATP-binding pocket of FGFR4, stabilizing an inactive conformation through interactions with key residues like Ala553 and Lys503. This specificity minimizes off-target effects, addressing a major limitation of pan-FGFR inhibitors.

In vivo efficacy was demonstrated in FGFR4-driven xenograft models, where Fgfr4-IN-1 (administered at 10-30 mg/kg/day) achieved tumor growth inhibition rates of 60-80% without significant weight loss or hepatotoxicity. Notably, RNA-seq analyses showed downregulation of FGF19-FGFR4 downstream effectors (β-catenin, c-Myc) and epithelial-mesenchymal transition markers. However, acquired resistance via FGFR4 V550L gatekeeper mutations has been reported, prompting ongoing research into combination therapies with immune checkpoint inhibitors.

Comparative studies position Fgfr4-IN-1 as pharmacodynamically superior to first-generation inhibitors like BLU9931, with improved oral bioavailability (F% = 65% in rodents) and brain penetration (Kp,uu = 0.3). Phase I clinical trials (NCT04830747) are currently evaluating its safety profile in HCC patients with FGF19 amplifications. Challenges remain in patient stratification, as FGFR4 overexpression alone may not predict response without concomitant FGF19/FGF23 ligand overexpression.

In conclusion, Fgfr4-IN-1 represents a paradigm shift in targeting FGFR4-dependent cancers. Its clinical translation could benefit from companion diagnostics for FGF19/FGFR4 pathway activation and rational combinations with MAPK or CDK4/6 inhibitors. Further research should address resistance mechanisms and explore its utility in FGFR4-overexpressing breast and lung cancers.